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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisooctyl sebacate (CAS No. 27214-90-0), a diester of sebacic acid and isooctyl alcohol, is a

versatile compound with significant applications across various industries, including as a

plasticizer, emollient, and solvent. Its physical properties are critical to its functionality and

performance in diverse formulations. This technical guide provides a comprehensive overview

of the core physical characteristics of diisooctyl sebacate, supported by experimental

methodologies and structured data presentation for ease of reference and comparison.

Core Physical Properties
The physical properties of diisooctyl sebacate are summarized in the tables below. These

values represent a synthesis of data from various technical sources. It is important to note that

some variations may exist due to different measurement conditions and purities of the

substance.

General and Thermal Properties
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Property Value Units Notes

Molecular Formula C₂₆H₅₀O₄ -

Molecular Weight 426.67 g/mol

Appearance
Colorless to light

yellow, oily liquid
-

Boiling Point 225 °C at 2 mmHg

~435-436 °C
at 760 mmHg (for

dioctyl sebacate)

Melting Point Not available °C

Flash Point 215 °C

Density and Optical Properties
Property Value Units Conditions

Density 0.91 g/cm³ at 20°C

0.913 - 0.917 g/cm³ at 20°C

0.914 g/mL at 25°C

Refractive Index 1.454 - at 20°C

1.450 - 1.455 - at 20°C

1.449 - 1.451 - at 25°C

Viscosity
Temperature Viscosity Units

20°C 21 - 25 mm²/s (cSt)

25°C 25 cP

40°C 9.5 - 13.5 mm²/s (cSt)

100°C 3.20 mm²/s (cSt)
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Solubility
The solubility of diisooctyl sebacate is a key factor in its application as a solvent and in

formulations.

Solvent Solubility Notes

Water 5.149 x 10⁻⁶ (estimated) mg/L at 25°C

Alcohol (general) Soluble

Ethanol Soluble
Quantitative data not readily

available.

Methanol Soluble
Quantitative data not readily

available.

Acetone Soluble
Quantitative data not readily

available.

Toluene Soluble
Quantitative data not readily

available.

Hydrocarbons Soluble

Ketones Soluble

Esters Soluble

Chlorinated Hydrocarbons Soluble

Experimental Protocols
Detailed experimental protocols for determining the physical properties of diisooctyl sebacate
are based on established standards, such as those from ASTM International.

Viscosity Measurement (Generalized Protocol based on
ASTM D445/D2196)
The viscosity of diisooctyl sebacate can be determined using a rotational viscometer.
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Objective: To measure the dynamic viscosity of diisooctyl sebacate at a specified

temperature.

Apparatus:

Rotational viscometer with appropriate spindle

Temperature-controlled water bath or chamber

Calibrated thermometer

Beaker

Procedure:

Temperature Control: Set the water bath or temperature chamber to the desired temperature

(e.g., 20°C, 40°C, or 100°C) and allow it to equilibrate.

Sample Preparation: Place a sufficient amount of diisooctyl sebacate into a beaker and

allow it to reach thermal equilibrium within the temperature-controlled environment.

Viscometer Setup: Select a spindle and rotational speed appropriate for the expected

viscosity of the sample.

Measurement: Immerse the spindle into the diisooctyl sebacate to the marked level. Start

the viscometer and allow the reading to stabilize.

Data Recording: Record the viscosity reading from the instrument.

Replicates: Perform multiple readings to ensure accuracy and calculate the average

viscosity.

Refractive Index Measurement (Generalized Protocol
based on ASTM D1218/D1747)
The refractive index of diisooctyl sebacate can be measured using a refractometer.

Objective: To determine the refractive index of diisooctyl sebacate at a specified temperature.
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Apparatus:

Abbe refractometer or a digital refractometer

Constant temperature bath

Light source (typically a sodium lamp, 589 nm)

Lens tissue

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index.

Temperature Control: Circulate water from the constant temperature bath through the

refractometer prisms to bring them to the desired temperature (e.g., 20°C or 25°C).

Sample Application: Place a few drops of diisooctyl sebacate onto the surface of the lower

prism.

Measurement: Close the prisms and allow a few minutes for the sample to reach the prism

temperature. Adjust the instrument to bring the dividing line between the light and dark fields

into the crosshairs of the eyepiece.

Data Recording: Read the refractive index from the instrument's scale.

Cleaning: Clean the prism surfaces thoroughly with a suitable solvent and lens tissue after

each measurement.

Visualizations
Relationship between Molecular Structure and Physical
Properties
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diisooctyl Sebacate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670628#physical-properties-of-diisooctyl-sebacate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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